BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2'-Acetamido-3-
methoxybenzophenone

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

n-[2-(3-

Compound Name:
Methoxybenzoyl)phenyllacetamide

CAS No.: 38824-10-1

Cat. No.: B14113770

Get Quote

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive scientific overview of 2'-Acetamido-3-
methoxybenzophenone, a compound of interest in medicinal chemistry and materials science.
Due to the limited direct literature on this specific molecule, this guide establishes its precise
chemical identity, proposes a logical synthetic pathway, and predicts its physicochemical and
spectroscopic properties based on established principles and data from structurally analogous
compounds. Furthermore, potential applications in drug discovery are explored, drawing
parallels with related pharmacologically active benzophenone and acetamide derivatives. This
document is intended to serve as a foundational resource to stimulate and guide future
research into this promising chemical entity.

Introduction and Chemical Identity

The nomenclature "2'-Acetamido-3-methoxybenzophenone" suggests a benzophenone core
with an acetamido group on one phenyl ring and a methoxy group on the other. According to
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IUPAC nomenclature conventions for substituted benzophenones, the phenyl rings are
distinguished as primed and unprimed. Assuming the acetamido group is at the 2-position of
one ring and the methoxy group is at the 3-position of the other, a more precise IUPAC name is
required to avoid ambiguity. For the purpose of this guide, we will define the structure as N-(2-
benzoyl-6-methoxyphenyl)acetamide. This name unequivocally describes a molecule where
the acetamido and methoxy substituents are on the same phenyl ring, ortho and meta to the
point of attachment to the benzoyl group, respectively.

IUPAC Name and Synonyms

e |[UPAC Name: N-(2-benzoyl-6-methoxyphenyl)acetamide
e Common Name: 2'-Acetamido-3-methoxybenzophenone

» Synonyms: While no widely recognized synonyms currently exist for this specific compound
due to its novelty, logical alternatives could include:

o 2-Acetamido-3-methoxybenzophenone

o N-Acetyl-2-amino-3-methoxybenzophenone

Chemical Structure and Properties

The chemical and physical properties of N-(2-benzoyl-6-methoxyphenyl)acetamide are not
extensively documented. However, we can predict these properties based on its structural
features and by comparison with related compounds such as N-(2-methoxyphenyl)acetamide
and various benzophenone derivatives.
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Property

Predicted
Valuel/Information

Sourcel/Basis for
Prediction

Molecular Formula C16H15NOs Based on chemical structure
] Calculated from molecular
Molecular Weight 269.29 g/mol
formula
] ) ] Based on similar acetanilide
Likely a white to off-white
Appearance ) ) and benzophenone
crystalline solid
compounds[1]
) Analogy with substituted
] ] Expected to be in the range of -
Melting Point acetanilides and
100-150 °C
benzophenones
Likely soluble in organic
- solvents like ethanol, acetone, General solubility of aromatic
Solubility ) ]
and dichloromethane; ketones and amides
sparingly soluble in water
Estimation based on the
) presence of both polar (amide)
XLogP3 Predicted to be around 2.5-3.5

and non-polar (aromatic rings)

groups

Proposed Synthesis Pathway

A robust synthesis of N-(2-benzoyl-6-methoxyphenyl)acetamide can be envisioned through a

multi-step process starting from readily available precursors. The key steps would involve the

formation of the benzophenone core followed by the introduction of the acetamido group.

Retrosynthetic Analysis

A logical retrosynthetic approach would disconnect the amide bond, suggesting a late-stage

acetylation of an amino-methoxy-benzophenone intermediate. This intermediate could be

formed via a Friedel-Crafts acylation.
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Benzoyl chloride Friedel-Crafts Acylation (conceptual 2-Methoxy-6-nitroaniline Reduction of Nitro Group

2-Amino-3-metf

Acetic anhydride

Acetylation )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chembk.com [chembk.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to 2'-Acetamido-3-
methoxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14113770/docs#an-in-depth-technical-guide-to-2-
acetamido-3-methoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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